Cas no 1334149-42-6 (2-amino-5-fluoro-4-methylbenzamide)

• Product Name: 2-amino-5-fluoro-4-methylbenzamide
• CAS No: 1334149-42-6
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD19686300
• CID: 4589022
• Update Time: 2025-11-02

2-amino-5-fluoro-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-5-fluoro-4-methyl-
• 2-amino-5-fluoro-4-methylbenzamide

• MDL： MFCD19686300
• Inchi： 1S/C8H9FN2O/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,10H2,1H3,(H2,11,12)
• InChI Key： HLZUHAKHLQHOJH-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(F)=C(C)C=C1N

Additional information on 2-amino-5-fluoro-4-methylbenzamide

Introduction to 2-amino-5-fluoro-4-methylbenzamide (CAS No. 1334149-42-6)

2-amino-5-fluoro-4-methylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1334149-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of 2-amino-5-fluoro-4-methylbenzamide, including the presence of an amino group, a fluoro substituent, and a methyl group on a benzene ring fused with an amide moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel drugs targeting various diseases.

The significance of 2-amino-5-fluoro-4-methylbenzamide lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The fluorine atom, in particular, is a key structural element that can influence the metabolic stability, binding affinity, and overall efficacy of drug candidates. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-amino-5-fluoro-4-methylbenzamide with biological targets, providing insights into its potential pharmacological effects. These studies have highlighted its possible role in modulating enzyme activity and receptor binding, making it a promising candidate for further investigation.

In the context of modern drug discovery, 2-amino-5-fluoro-4-methylbenzamide has been explored as a component in the development of small-molecule inhibitors. The benzamide core is known to exhibit inhibitory properties against various enzymes involved in metabolic pathways, inflammation, and cancer progression. For instance, derivatives of benzamides have shown promise in targeting proteases such as caspase-3 and matrix metalloproteinases (MMPs), which are critical in pathological processes like tumor invasion and angiogenesis. The fluoro and methyl substituents in 2-amino-5-fluoro-4-methylbenzamide may enhance its ability to interact with these targets by improving lipophilicity and reducing metabolic degradation.

Recent studies have also demonstrated the utility of 2-amino-5-fluoro-4-methylbenzamide in combination therapies. The synergistic effects of combining multiple compounds with distinct mechanisms can lead to improved therapeutic outcomes. For example, when paired with other bioactive molecules, 2-amino-5-fluoro-4-methylbenzamide may exhibit enhanced anti-inflammatory or anti-proliferative effects. This approach aligns with current trends in precision medicine, where personalized treatment regimens are designed based on individual patient profiles. The compound's versatility makes it a valuable asset in drug development pipelines aimed at addressing complex diseases.

The synthesis of 2-amino-5-fluoro-4-methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater functional group tolerance, enabling the introduction of additional modifications if needed. The scalability of its synthesis is crucial for industrial applications, particularly for preclinical and clinical trials where large quantities of the compound may be required.

From a regulatory perspective, 2-amino-5-fluoro-4-methylbenzamide must meet stringent quality standards to proceed through pharmaceutical development stages. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to characterize its structure and purity. Good Manufacturing Practices (GMP) guidelines ensure that the compound is produced consistently under controlled conditions. Additionally, toxicological studies are conducted to assess its safety profile before it can be tested in human subjects.

The future prospects of 2-amino-5-fluoro-4-methylbenzamide are promising, given its structural versatility and potential therapeutic applications. Ongoing research aims to uncover new biological functions and optimize its pharmacokinetic properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate progress in this field. As computational tools become more sophisticated, virtual screening methods can be leveraged to identify novel derivatives of 2-amino-5-fluoro-4-methylbenzamide with enhanced activity profiles.

In conclusion, 2-amino-5-fluoro-4-methylbenzamide (CAS No. 1334149-42-6) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its role as a building block for drug discovery underscores its importance in developing next-generation therapeutics. With continued research and innovation, this compound is poised to contribute significantly to addressing unmet medical needs across various therapeutic areas.